Cas no 2137999-69-8 (2-(2-Oxooxolan-3-yl)ethane-1-sulfinamide)

• Product Name: 2-(2-Oxooxolan-3-yl)ethane-1-sulfinamide
• CAS No: 2137999-69-8
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 5777176
• PubChem ID: 165459390
• Update Time: 2025-06-14

2-(2-Oxooxolan-3-yl)ethane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxooxolan-3-yl)ethane-1-sulfinamide
• 2137999-69-8
• EN300-732683
• 2-(2-Oxooxolan-3-yl)ethane-1-sulfinamide

• Inchi： 1S/C6H11NO3S/c7-11(9)4-2-5-1-3-10-6(5)8/h5H,1-4,7H2
• InChI Key： AZJFDJVPHSYVFG-UHFFFAOYSA-N
• SMILES： S(CCC1C(=O)OCC1)(N)=O

Computed Properties

• Exact Mass: 177.04596439g/mol
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.6Ų

Additional information on 2-(2-Oxooxolan-3-yl)ethane-1-sulfinamide

Comprehensive Overview of 2-(2-Oxooxolan-3-yl)ethane-1-sulfinamide (CAS No. 2137999-69-8): Properties, Applications, and Research Insights

2-(2-Oxooxolan-3-yl)ethane-1-sulfinamide (CAS No. 2137999-69-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfinamide derivative, characterized by its oxolane (tetrahydrofuran) ring and sulfinamide functional group, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role as a chiral building block in asymmetric synthesis, leveraging its ability to act as a sulfur-based ligand or intermediate in complex reactions.

The compound’s molecular structure, featuring a 2-oxooxolan-3-yl moiety linked to an ethane-1-sulfinamide chain, provides distinct reactivity patterns. Its sulfinamide group (-S(=O)-NH₂) is particularly noteworthy, as it serves as a key motif in medicinal chemistry for modulating bioactivity. Recent studies highlight its potential in designing enzyme inhibitors and small-molecule therapeutics, aligning with the growing demand for targeted drug delivery systems and precision medicine approaches.

In the context of green chemistry trends, 2-(2-Oxooxolan-3-yl)ethane-1-sulfinamide has been investigated for its compatibility with sustainable synthesis protocols. Innovations such as catalyst-free reactions and solvent-free conditions are being tested to minimize environmental impact—a topic frequently searched by academic and industrial users. Its stability under mild conditions also makes it a candidate for flow chemistry applications, a hot topic in process optimization.

From an analytical perspective, advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography are employed to characterize this compound. These methods confirm its stereochemical purity, a critical parameter given its utility in asymmetric catalysis. The compound’s crystalline form and solubility profile are also under scrutiny, as they influence its formulation in drug development pipelines.

Market-wise, the demand for high-purity sulfinamide derivatives like CAS 2137999-69-8 is rising, driven by pharmaceutical R&D and agrochemical innovation. Patent databases reveal its inclusion in novel biodegradable polymers and photoactive materials, addressing the surge in searches for eco-friendly alternatives. Furthermore, its potential in neuroscience research (e.g., neuroprotective agents) aligns with trending queries on neurodegenerative disease therapeutics.

In summary, 2-(2-Oxooxolan-3-yl)ethane-1-sulfinamide represents a multifaceted compound bridging organic synthesis, medicinal chemistry, and sustainable technology. Its CAS No. 2137999-69-8 serves as a pivotal identifier for researchers navigating structure-activity relationships or material science breakthroughs. As interdisciplinary applications expand, this compound is poised to remain a focal point in scientific literature and industrial innovation.